2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C23H20N4O4/c1-2-15-3-6-17(7-4-15)24-22(28)13-26-9-10-27-19(23(26)29)12-18(25-27)16-5-8-20-21(11-16)31-14-30-20/h3-12H,2,13-14H2,1H3,(H,24,28)
• InChI Key: RFYKMFWKMTYXIO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=CN3C(=CC(=N3)C4=CC5=C(C=C4)OCO5)C2=O
• Molecular Formula: C23H20N4O4
• Molecular Weight: 416.4 g/mol

Description

Synthesis Analysis

While the exact synthesis process for this specific compound is not found in the literature, there are related compounds that have been synthesized. For instance, a series of 1-benzo [1,3]dioxol-5-yl-indoles bearing 3- N -fused heteroaryl moieties have been synthesized via a Pd - catalyzed C-N cross - coupling.

Scientific Research Applications

Synthesis and Structural Analysis

• A study demonstrated the synthesis and characterization of novel compounds, including derivatives related to the specified chemical structure. These compounds were analyzed using single crystal X-ray diffraction, and their intermolecular interactions were explored using Hirshfeld surface analysis. This research provides insights into the structural aspects of such compounds (Sebhaoui et al., 2020).

Antimicrobial and Antitumor Properties

• Another study synthesized a library of compounds structurally related to the specified chemical, examining their antimicrobial and antitumor activities. These compounds showed promising activities against various bacterial and fungal strains, with some derivatives exhibiting better antimycobacterial properties than standard drugs (Pandya et al., 2019).

Application in Anti-Inflammatory Activities

• Research on derivatives of a related chemical structure revealed significant anti-inflammatory activities. This study synthesized various derivatives and assessed their anti-inflammatory potential, offering insights into their therapeutic applications (Sunder & Maleraju, 2013).

Potential in Antipsychotic Drug Development

• A similar chemical structure was found to have an antipsychotic-like profile in behavioral animal tests. This compound, which did not interact with dopamine receptors, offers a unique approach to developing antipsychotic medications (Wise et al., 1987).

Insecticidal Applications

• A study utilized a related compound as a precursor for synthesizing various heterocycles with insecticidal properties. These compounds were tested against the cotton leafworm, demonstrating the potential application of such chemicals in pest control (Fadda et al., 2017).

Development of Novel Coordination Complexes

• Research on pyrazole-acetamide derivatives, structurally akin to the chemical , led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes exhibited significant antioxidant activity, highlighting their potential in various biological applications (Chkirate et al., 2019).

Exploration in Antioxidant, Analgesic, and Anti-inflammatory Properties

• A research paper focused on the computational and pharmacological evaluation of heterocyclic derivatives, including structures related to the specified chemical. These compounds were investigated for their antioxidant, analgesic, and anti-inflammatory properties, offering potential applications in therapeutic treatments (Faheem, 2018).